Cas no 174139-52-7 (2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester)

• Product Name: 2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester
• CAS No: 174139-52-7
• MF: C₉H₉NO₄S
• MW: 227.237061262131
• MDL: MFCD03411544
• CID: 4777747
• Update Time: 2026-02-27

2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester
• SB34261
• Ethyl 2,4-dioxo-4-(thiazol-2-yl)butanoate
• ethyl 2,4-dioxo-4-(1,3-thiazol-2-yl)butanoate
• 2,4-diketo-4-(thiazol-2-yl)butyric acid ethyl ester

• MDL： MFCD03411544
• Inchi： 1S/C9H9NO4S/c1-2-14-9(13)7(12)5-6(11)8-10-3-4-15-8/h3-4H,2,5H2,1H3
• InChI Key： DIDUTYORZZSKRW-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(CC(C(=O)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Additional information on 2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester

Introduction to 2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester (CAS No. 174139-52-7) and Its Emerging Applications in Chemical Biology

2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 174139-52-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This heterocyclic derivative combines a thiazole core with a β-ketoester functionality, making it a versatile scaffold for medicinal chemistry applications. The compound’s unique structural features position it as a promising candidate for further exploration in the development of novel therapeutic agents.

The thiazole ring is a well-documented pharmacophore in medicinal chemistry, frequently found in biologically active molecules such as antibiotics, antifungals, and anti-inflammatory agents. Its incorporation into 2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester enhances the compound’s potential to interact with biological targets, particularly enzymes and receptors involved in metabolic pathways. The presence of the β-ketoester moiety further extends its utility, as this group is known to participate in various biochemical reactions, including condensation reactions with amino acids and nucleophiles, which are pivotal in enzyme inhibition and drug design.

Recent advancements in synthetic methodologies have enabled the efficient preparation of derivatives of 2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester, facilitating its use in high-throughput screening (HTS) campaigns. Researchers have leveraged its structural flexibility to develop libraries of analogs for target-based drug discovery. For instance, modifications at the thiazole ring or the β-ketoester group have yielded compounds with enhanced binding affinity and selectivity for enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory processes.

One of the most compelling aspects of 2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester is its potential role in modulating metabolic pathways. The compound has been investigated for its ability to interfere with the activity of enzymes involved in fatty acid synthesis and oxidation. Studies suggest that derivatives of this scaffold may exhibit inhibitory effects on acetyl-CoA carboxylase (ACC), an enzyme critical for lipid biosynthesis. Such inhibition could have therapeutic implications in managing metabolic disorders such as obesity and type 2 diabetes.

The β-ketoester functionality also makes 2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester a valuable intermediate for the synthesis of more complex molecules. It can undergo Michael additions, aldol condensations, or reductions to form diverse pharmacological entities. This reactivity has been exploited to generate novel heterocycles with potential antimicrobial and anticancer properties. For example, recent studies have demonstrated that certain derivatives exhibit inhibitory activity against multidrug-resistant bacterial strains by targeting essential bacterial enzymes.

In the realm of cancer research, the structural motif of thiazole has been extensively studied for its ability to disrupt tumor cell proliferation. Compounds incorporating this scaffold have shown promise in preclinical trials as inhibitors of kinases and other signaling proteins involved in cancer progression. The ethyl ester derivative of 2,4-Dioxo-4-thiazol-2-yl-butyric acid, while less explored compared to other analogs, holds promise as a lead compound for further optimization toward improved efficacy and reduced toxicity.

The synthesis of 2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester can be achieved through multi-step organic transformations starting from commercially available precursors. A common route involves the condensation of thioamides with β-keto esters followed by cyclization under acidic conditions. Advances in catalytic systems have allowed for greener synthetic approaches, reducing waste and improving yields. These developments align with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

The pharmacokinetic properties of derivatives derived from CAS No. 174139-52-7 are also under scrutiny to ensure their suitability for clinical applications. Researchers are exploring modifications that enhance bioavailability while minimizing off-target effects. For instance, prodrugs based on this scaffold have been designed to improve solubility and tissue distribution following oral administration.

Emerging technologies such as computational modeling and artificial intelligence (AI) are being integrated into drug discovery pipelines to accelerate the identification of promising candidates like 2,4-Dioxo-4-thiazol-2-yl-butyric acid ethyl ester derivatives. Machine learning algorithms can predict binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles with remarkable accuracy, guiding experimental efforts toward high-value compounds.

In conclusion,CAS No 17413952 7 represents a structurally fascinating molecule with broad applications in chemical biology and drug development. Its unique combination of a thiazole core and β-ketoester functionality makes it an attractive scaffold for designing novel therapeutic agents targeting metabolic disorders,cancer,and inflammatory diseases. Continued research into its derivatives promises to yield innovative treatments that address unmet medical needs.